1-Butylpiperidin-4-one
Cat. No. B1329625
M. Wt: 155.24 g/mol
InChI Key: OCNWYKFGWLGNHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06642231B2
Procedure details
1-Butyl-4-piperidone is prepared from 4-piperidone and 1-chlorobutane essentially as described above in Example 38, Scheme C, step a.
Name
Identifiers
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REACTION_CXSMILES
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[NH:1]1[CH2:6][CH2:5][C:4](=[O:7])[CH2:3][CH2:2]1>ClCCCC>[CH2:2]([N:1]1[CH2:6][CH2:5][C:4](=[O:7])[CH2:3][CH2:2]1)[CH2:3][CH2:4][CH3:5]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1CCC(CC1)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClCCCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(CCC)N1CCC(CC1)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
